5-(6-Methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C8H8N4O/c1-5-3-2-4-6(10-5)7-11-12-8(9)13-7/h2-4H,1H3,(H2,9,12)
• InChI Key: DKQVSXHRKAGNET-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C2=NN=C(O2)N
• Molecular Formula: C8H8N4O
• DSSTOX Substance ID: DTXSID40602668
• Molecular Weight: 176.18 g/mol
• CAS RN: 1016757-57-5

Description

The compound “5-(6-Methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine” is a heterocyclic compound. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms, and an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would include the aforementioned pyridine and oxadiazole rings. The presence of nitrogen and oxygen in the rings can contribute to the compound’s reactivity.

Scientific Research Applications

Antimicrobial and Anticancer Properties

• Antimicrobial and Anticancer Agents: A series of oxadiazole analogues, including derivatives of 5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine, were synthesized and evaluated for their antimicrobial and anticancer properties. Some compounds exhibited significant antiproliferative activity against various human cancer cell lines and notable antimicrobial activity (Ahsan & Shastri, 2015).

Antioxidant Activities

• Antioxidant Activities: Another study synthesized derivatives of 5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine and evaluated them for antioxidant activities. These compounds exhibited promising radical scavenging and ferric ion reduction capabilities (Saundane, Verma, & Katkar, 2013).

Energetic Material Precursor

• Energetic Material Precursor: A study focused on the synthesis and characterization of an energetic material precursor involving 5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine. The compound was analyzed for its structure, exhibiting interesting properties such as intermolecular hydrogen bonds and strong π-interactions (Zhu et al., 2021).

Insecticidal Activity

• Insecticidal Activity: The synthesis and insecticidal activity of certain 1,3,4-oxadiazoles derived from 2-chloropyridine-5-acetic acid, related to the chemical structure of 5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine, were studied, demonstrating potential for agricultural applications (Holla et al., 2004).

Synthesis Methods

• Novel Synthesis Methods: Research has also been conducted on novel methods for synthesizing 1,3,4-oxadiazole derivatives, which are essential for creating various compounds including those similar to 5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine. These methods offer efficient, alternative pathways for synthesis (Ramazani & Rezaei, 2010).

Mechanism of Action

Target of Action

The primary target of 5-(6-Methylpyridin-2-yl)-1,3,4-oxadiazol-2-amine is the TGF-beta receptor type-1 . This receptor plays a crucial role in many cellular processes, including cell growth, cell differentiation, apoptosis, and cellular homeostasis.

Mode of Action

The compound interacts with its target, the TGF-beta receptor type-1, by binding to it . .